3-phenyl-N-pyridin-3-ylfuran-2-carboxamide

• IUPAC Name: 3-phenyl-N-pyridin-3-ylfuran-2-carboxamide
• InChI: InChI=1S/C16H12N2O2/c19-16(18-13-7-4-9-17-11-13)15-14(8-10-20-15)12-5-2-1-3-6-12/h1-11H,(H,18,19)
• InChI Key: XLCCEXXHAAEITG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(OC=C2)C(=O)NC3=CN=CC=C3
• Molecular Formula: C16H12N2O2
• Molecular Weight: 264.28 g/mol

Description

3-phenyl-N-pyridin-3-ylfuran-2-carboxamide, also known as PPFC, is a compound that has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and material science. PPFC is a heterocyclic compound that contains a furan ring, a pyridine ring, and a carboxamide functional group. In

Scientific Research Applications

3-phenyl-N-pyridin-3-ylfuran-2-carboxamide has been shown to exhibit various biological activities, including anti-inflammatory, antioxidant, and anticancer properties. 3-phenyl-N-pyridin-3-ylfuran-2-carboxamide has been studied in vitro and in vivo for its potential use as a therapeutic agent for various diseases, including cancer, neurodegenerative disorders, and cardiovascular diseases. 3-phenyl-N-pyridin-3-ylfuran-2-carboxamide has also been investigated for its potential use as a fluorescent probe for the detection of metal ions.

Mechanism of Action

The mechanism of action of 3-phenyl-N-pyridin-3-ylfuran-2-carboxamide is not fully understood, but it is believed to involve the modulation of various signaling pathways and the inhibition of enzymes involved in the pathogenesis of diseases. 3-phenyl-N-pyridin-3-ylfuran-2-carboxamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. 3-phenyl-N-pyridin-3-ylfuran-2-carboxamide has also been shown to inhibit the activity of acetylcholinesterase (AChE), an enzyme involved in the degradation of the neurotransmitter acetylcholine, which is important for cognitive function.
Biochemical and Physiological Effects:
3-phenyl-N-pyridin-3-ylfuran-2-carboxamide has been shown to exhibit various biochemical and physiological effects, including the inhibition of cell proliferation, the induction of apoptosis, and the modulation of oxidative stress. 3-phenyl-N-pyridin-3-ylfuran-2-carboxamide has been shown to inhibit the growth of cancer cells in vitro and in vivo by inducing cell cycle arrest and apoptosis. 3-phenyl-N-pyridin-3-ylfuran-2-carboxamide has also been shown to modulate oxidative stress by increasing the activity of antioxidant enzymes and reducing the production of reactive oxygen species.

Advantages and Limitations for Lab Experiments

3-phenyl-N-pyridin-3-ylfuran-2-carboxamide has several advantages for lab experiments, including its ease of synthesis, low toxicity, and potential for use in various assays. However, 3-phenyl-N-pyridin-3-ylfuran-2-carboxamide also has some limitations, including its relatively low solubility in aqueous solutions and its potential for non-specific binding to proteins.

Future Directions

There are several future directions for the research on 3-phenyl-N-pyridin-3-ylfuran-2-carboxamide, including the investigation of its potential use as a therapeutic agent for various diseases, the development of new synthetic methods for 3-phenyl-N-pyridin-3-ylfuran-2-carboxamide, and the exploration of its potential applications in material science. 3-phenyl-N-pyridin-3-ylfuran-2-carboxamide has the potential to be a valuable tool for the development of new drugs and materials, and further research is needed to fully understand its properties and applications.
Conclusion:
In conclusion, 3-phenyl-N-pyridin-3-ylfuran-2-carboxamide is a compound that has gained attention in the scientific community due to its potential applications in various fields. 3-phenyl-N-pyridin-3-ylfuran-2-carboxamide has been shown to exhibit various biological activities, including anti-inflammatory, antioxidant, and anticancer properties. 3-phenyl-N-pyridin-3-ylfuran-2-carboxamide has the potential to be a valuable tool for the development of new drugs and materials, and further research is needed to fully understand its properties and applications.

Synthesis Methods

The synthesis of 3-phenyl-N-pyridin-3-ylfuran-2-carboxamide involves the reaction of 3-pyridinecarboxylic acid, furan-2-carboxylic acid, and phenyl isocyanate in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-(dimethylamino)pyridine (DMAP). The reaction proceeds through the formation of an intermediate, which then undergoes cyclization to form 3-phenyl-N-pyridin-3-ylfuran-2-carboxamide. The yield of the synthesis method is reported to be around 60%.